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Compound of Interest

Compound Name: 1-methyl-4-(sulfinylamino)benzene

Cat. No.: B095315 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

outlines the essential procedures for the safe handling and disposal of 1-methyl-4-
(sulfinylamino)benzene.

Due to the limited availability of specific safety data for 1-methyl-4-(sulfinylamino)benzene,

the following guidance is based on data for the structurally similar compound, 1-methoxy-4-

(sulfinylamino)benzene, and general knowledge of sulfinylamino compounds. A thorough risk

assessment should be conducted by qualified personnel before handling this chemical.

Immediate Safety and Hazard Information
Compounds containing the sulfinylamino functional group are known to be reactive and require

careful handling. They may be sensitive to moisture and air, and aniline derivatives can be

toxic.[1][2]

Hazard Classification (Inferred) Description

Acute Oral Toxicity Category 4 - Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2 - Causes skin irritation.[3]

Serious Eye Damage/Irritation Category 2A - Causes serious eye irritation.[3]

Specific Target Organ Toxicity (Single Exposure) Category 3 - May cause respiratory irritation.[3]
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Personal Protective Equipment (PPE)
When handling 1-methyl-4-(sulfinylamino)benzene, the following personal protective

equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Compatible chemical-resistant gloves.[4]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[5] If

ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Spill and Leak Procedures
In the event of a spill:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite.

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.[3] Do not create dust.[3]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

Disposal: Dispose of the contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[5]

Proper Disposal Procedures
Chemical waste must be disposed of in compliance with all applicable regulations.
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Waste Identification: 1-methyl-4-(sulfinylamino)benzene waste should be classified as

hazardous chemical waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical.

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Professional Disposal: Arrange for the disposal of the chemical waste through a licensed

hazardous waste disposal company.[5] Do not attempt to dispose of this chemical down the

drain or in the regular trash.[3]

First Aid Measures
If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[3] Remove contaminated clothing. If skin irritation persists, seek medical attention.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

If Inhaled: Move the person to fresh air.[3] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.
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Preparation & Handling
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Spill Response
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Caption: Disposal workflow for 1-methyl-4-(sulfinylamino)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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